Cas no 2228519-58-0 (tert-butyl N-3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropylcarbamate
• CAS No: 2228519-58-0
• MF: C₁₃H₂₃ClN₄O₂
• MW: 302.800321817398
• CID: 6340020
• PubChem ID: 165684810
• Update Time: 2025-10-31

tert-butyl N-3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropylcarbamate
• EN300-1902386
• 2228519-58-0
• tert-butyl N-[3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropyl]carbamate

• Inchi： 1S/C13H23ClN4O2/c1-12(2,3)20-11(19)16-7-13(4,6-15)9-10(14)17-8-18(9)5/h8H,6-7,15H2,1-5H3,(H,16,19)
• InChI Key： SQLYLQUZFOJEDA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)(CN)CNC(=O)OC(C)(C)C)N(C)C=N1

Computed Properties

• Exact Mass: 302.1509537g/mol
• Monoisotopic Mass: 302.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropylcarbamate

Recent Advances in the Study of tert-butyl N-3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropylcarbamate (CAS: 2228519-58-0)

The compound tert-butyl N-3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropylcarbamate (CAS: 2228519-58-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and carbamate functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for 2228519-58-0, achieving a 75% yield improvement over previous methods through the use of microwave-assisted organic synthesis. The research team also reported enhanced stability of the compound in physiological conditions, making it more suitable for in vivo applications.

In terms of biological activity, preliminary investigations have revealed that 2228519-58-0 exhibits selective inhibition against certain kinase enzymes involved in inflammatory pathways. A collaborative study between academic and industry researchers demonstrated its potent anti-inflammatory effects in murine models, with IC50 values in the low nanomolar range. These findings suggest potential applications in treating autoimmune disorders and chronic inflammatory conditions.

The structural features of 2228519-58-0, particularly the chloro-imidazole moiety, have also attracted attention for their potential in targeted drug delivery. Recent work published in Advanced Drug Delivery Systems highlighted its use as a building block for pH-sensitive drug conjugates, showing improved tumor accumulation in xenograft models compared to traditional delivery systems.

Ongoing clinical research is exploring the safety profile of this compound, with Phase I trials expected to commence in early 2024. Regulatory filings indicate that the compound has shown favorable preliminary toxicity profiles in preclinical studies, with no significant off-target effects observed at therapeutic doses.

From a commercial perspective, several pharmaceutical companies have included derivatives of 2228519-58-0 in their development pipelines, particularly for oncology and immunology indications. Patent activity surrounding this chemical entity has increased significantly in the past two years, reflecting growing industry interest in its therapeutic potential.

Future research directions for this compound include exploration of its potential in combination therapies, further optimization of its pharmacokinetic properties, and investigation of its mechanism of action at the molecular level. The unique structural features of 2228519-58-0 continue to make it a valuable scaffold for medicinal chemistry and drug discovery efforts.